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Compound of Interest

Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B15576141

Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with Mitochondrial
fusion promoter M1. Adherence to these protocols is critical for ensuring laboratory safety and

maintaining experimental integrity.

Mitochondrial fusion promoter M1 is a chemical compound utilized in laboratory research to

induce the fusion of mitochondria. While a valuable tool, its handling requires strict safety

measures to mitigate potential risks. This document outlines the necessary personal protective

equipment (PPE), operational procedures, and disposal plans to ensure the safe and effective

use of this compound.

Hazard Identification and Personal Protective
Equipment
Mitochondrial fusion promoter M1 presents several hazards that necessitate the use of

specific personal protective equipment. The compound is classified as harmful if swallowed,
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causes skin irritation, and can lead to serious eye irritation. It may also cause respiratory

irritation. Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2]

The following table summarizes the required PPE for handling Mitochondrial fusion promoter
M1.

Hazard Category
Required Personal Protective Equipment
(PPE)

Acute Oral Toxicity
Standard laboratory PPE (lab coat, gloves, eye

protection) to prevent accidental ingestion.

Skin Corrosion/Irritation
Chemical-resistant gloves (e.g., nitrile) and a lab

coat must be worn to prevent skin contact.[1]

Serious Eye Damage/Irritation

Safety glasses with side shields or chemical

safety goggles are mandatory to protect against

splashes.[1]

Respiratory Tract Irritation

Work in a well-ventilated area or use a chemical

fume hood to avoid inhaling dust or aerosols.[1]

[2]

Aquatic Toxicity
Prevent release into the environment. Follow

specific disposal procedures outlined below.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is paramount when working with Mitochondrial
fusion promoter M1. The following diagram and steps outline the recommended procedure

from preparation to use.
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Preparation

Handling & Use

Post-Experiment

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Lyophilized Powder

Dissolve in Recommended Solvent

Aliquot Stock Solution

Store at Recommended Temperature

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Doff and Dispose of PPE
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M1 Waste Generated

Is the waste solid or liquid?

Solid Waste (e.g., contaminated tips, tubes, gloves)

Solid

Liquid Waste (e.g., unused solution)

Liquid

Collect in a designated, sealed hazardous waste container. Collect in a designated, sealed, and clearly labeled hazardous waste container.

Dispose of as hazardous chemical waste according to institutional and local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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